Cas no 133480-23-6 (2,2-Dimethyl-1-(4-methylphenyl)but-3-en-1-one)

• Product Name: 2,2-Dimethyl-1-(4-methylphenyl)but-3-en-1-one
• CAS No: 133480-23-6
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 2770761
• PubChem ID: 3772289
• Update Time: 2025-04-21

2,2-Dimethyl-1-(4-methylphenyl)but-3-en-1-one Chemical and Physical Properties

Names and Identifiers

• 133480-23-6
• SCHEMBL18088498
• DTXSID50396208
• 2,2-Dimethyl-1-(4-methylphenyl)but-3-en-1-one

• Inchi： 1S/C13H16O/c1-5-13(3,4)12(14)11-8-6-10(2)7-9-11/h5-9H,1H2,2-4H3
• InChI Key： ZXZLZEYBVGIPGZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)C(C=C)(C)C

Computed Properties

• Exact Mass: 188.120115130Da
• Monoisotopic Mass: 188.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų